Cas no 2229163-83-9 (2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide)

• Product Name: 2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide
• CAS No: 2229163-83-9
• MF: C₉H₁₀F₂N₂O
• MW: 200.185308933258
• CID: 5838271
• PubChem ID: 165759043
• Update Time: 2025-06-08

2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide
• 2229163-83-9
• EN300-1768104

• Inchi： 1S/C9H10F2N2O/c1-14-8-3-5(10)2-7(11)6(8)4-9(12)13/h2-3H,4H2,1H3,(H3,12,13)
• InChI Key： FTNWFWUNFVOJTO-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CC(=N)N)OC)F

Computed Properties

• Exact Mass: 200.07611927g/mol
• Monoisotopic Mass: 200.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide

Introduction to 2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide (CAS No. 2229163-83-9)

2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide (CAS No. 2229163-83-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, including a difluoro substituent and a methoxy group on the aromatic ring, presents a promising scaffold for the development of novel bioactive molecules. The presence of these functional groups not only influences its chemical properties but also enhances its potential as a lead compound in drug discovery.

The ethanimidamide moiety in the molecular structure of this compound introduces a reactive site that can be exploited for further chemical modifications. This reactivity makes it an attractive candidate for designing derivatives with enhanced pharmacological profiles. The combination of electronic and steric effects arising from the 2,4-difluoro-6-methoxyphenyl group provides a rich framework for studying structure-activity relationships (SAR), which is crucial for optimizing drug candidates.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The difluoro substitution in particular has been shown to enhance the bioavailability and efficacy of several therapeutic agents. For instance, fluorinated molecules have been successfully incorporated into antiviral, anticancer, and anti-inflammatory drugs. The study of 2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide aligns with this trend, as it offers a platform to explore the benefits of fluorine atoms in medicinal chemistry.

The methoxy group in the aromatic ring further modulates the electronic properties of the molecule, influencing its reactivity and interactions with biological targets. This group can participate in hydrogen bonding interactions, which are critical for drug-receptor binding. The synergistic effect of both the difluoro and methoxy substituents makes this compound a versatile candidate for designing molecules with tailored pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been employed to evaluate the binding affinity of 2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide to various protein targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways. This finding is particularly relevant given the increasing demand for novel anti-inflammatory agents.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been utilized to construct the complex aryl ring system efficiently. These advancements in synthetic methodology not only facilitate the production of larger quantities of the compound but also allow for rapid modification to explore new derivatives.

The potential applications of 2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide extend beyond anti-inflammatory therapy. Preliminary studies have indicated that this compound may possess antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. This is an exciting area of research given the rising concerns over antibiotic resistance worldwide. Further investigation into its mechanism of action could lead to the development of novel antibiotics targeting resistant strains.

Another promising application lies in its potential as an intermediate in the synthesis of more complex pharmacophores. The reactive sites present in this molecule can be selectively modified to introduce additional functional groups or side chains. This flexibility allows chemists to design molecules with specific biological activities tailored to target particular diseases or conditions.

The role of fluorine atoms in modulating pharmacokinetic properties cannot be overstated. The presence of fluorine enhances metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. Additionally, fluorine atoms can influence solubility and permeability characteristics, making them valuable for designing drugs with improved oral bioavailability. These properties make 2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide an attractive candidate for further development.

In conclusion,2-(2,4-difluoro-6-methoxyphenyl)ethanimidamide (CAS No. 2229163-83-9) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities. The combination of difluoro, methoxy, and ethanimidamide moieties provides a rich scaffold for drug discovery efforts aimed at developing novel therapeutic agents for various diseases. Continued research into this compound will likely uncover new applications and derivatives that could revolutionize modern medicine.